Cas no 1805281-31-5 (2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805281-31-5
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4847692
• Update Time: 2025-10-19

2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H5BrF2N2/c9-7-4-5(1-2-12)3-6(13-7)8(10)11/h3-4,8H,1H2
• InChI Key： AEALVKJNELETPI-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805281-31-5)

2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805281-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry due to its diverse biological activities and synthetic versatility.

The molecular structure of 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile consists of a pyridine ring substituted with a bromine atom at the 2-position, a difluoromethyl group at the 6-position, and an acetonitrile moiety at the 4-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and difluoromethyl groups provides reactive sites for further functionalization, enabling the construction of more complex structures through nucleophilic substitution or cross-coupling reactions.

In recent years, the demand for novel heterocyclic compounds with tailored biological profiles has driven extensive research into derivatives of pyridine. Among these, 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile has been studied for its potential applications in drug discovery. The difluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity in many therapeutic agents. Its incorporation into biologically active molecules often leads to improved pharmacokinetic properties, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile is its utility as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent studies have explored its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom at the 2-position allows for easy introduction of other functional groups via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs.

The acetonitrile group at the 4-position of the pyridine ring not only contributes to the overall solubility and bioavailability of derived compounds but also serves as a handle for further chemical modifications. For example, it can be converted into amides or carboxylic acids through hydrolysis or reduction reactions, expanding its synthetic utility. This flexibility makes 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile a versatile intermediate for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have further highlighted the importance of 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile in drug design. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with target proteins through multiple binding modes, enhancing their therapeutic efficacy. Additionally, virtual screening approaches have identified several promising analogs based on this scaffold, which are currently undergoing experimental validation.

The agrochemical industry has also shown interest in 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are known for their broad spectrum of biological activity against pests and weeds. By incorporating structural features such as bromine and difluoromethyl groups, researchers aim to enhance the potency and selectivity of these agrochemicals while minimizing environmental impact.

In conclusion, 2-Bromo-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805281-31-5) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceutical and agrochemical innovation. Its unique structural features and reactivity make it an indispensable tool for chemists striving to develop next-generation bioactive molecules. As research continues to uncover new applications for this compound, its importance is expected to grow even further.